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Compound of Interest

Compound Name: Cesium orthovanadate

Cat. No.: B1644300

For researchers, scientists, and drug development professionals, selecting the appropriate
inorganic compound is crucial for experimental success. This guide provides an objective
comparison of Cesium Orthovanadate (Cs3VOa4) and Potassium Orthovanadate (KsVOa),
focusing on their physicochemical properties, catalytic activity, and biological applications,
supported by available experimental data.

Physicochemical Properties: A Comparative
Overview

Cesium orthovanadate and potassium orthovanadate share a similar tetrahedral
orthovanadate (VO43~) anion but differ in their alkali metal cation. This difference in cation size
and electronegativity influences their crystal structure, ionic conductivity, and ultimately their
performance in various applications.
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Cesium Orthovanadate Potassium Orthovanadate
Property

(Cs3VO0a) (K3VOa)
Molecular Formula Cs3VOa4 KsVOa
Molecular Weight 513.62 g/mol 232.24 g/mol [1]
Appearance White crystalline solid White tetragonal crystals[2]
Crystal Structure Orthorhombic Tetragonal[2]
Solubility Soluble in water Soluble in water[3]

lonic Conductivity

Both cesium and potassium orthovanadates are of interest as solid-state electrolytes due to
their potential for ionic conductivity. The mobility of the alkali metal cations within the crystal
lattice is the primary determinant of this property.

A study on the electrical conductivity of various alkali vanadates, including those of cesium and
potassium, demonstrated that these materials exhibit mixed ionic-electronic conductivity in their
ferroelectric region[4]. The nature of electrical conductivity below the transition temperature is
primarily ionic[5]. In solid solutions, the activation energy for ionic conduction is influenced by
the concentration of the alkali metal[4].

While specific ionic conductivity values for pure Cs3zVOas are not readily available in the
reviewed literature, a study on cesium-doped nano-zirconium vanadate suggests that cesium
incorporation can influence the electrical properties of the material[6]. For potassium vanadate,
research on its use as a cathode material in potassium-ion batteries indicates a significant
increase in electrical conductivity when combined with a conducting carbon material, from 5.4 x
107 Scm~1t0 6.7 x 10~* S cm~1[7]. Another study reports an exponential increase in the DC
electrical conductivity of KsVOa in its ferroelectric region[5].

Catalytic Activity: Oxidative Dehydrogenation of
Propane

Vanadium-based catalysts are widely investigated for their efficacy in oxidation reactions,
including the oxidative dehydrogenation of propane (ODHP) to produce propylene, a valuable
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chemical feedstock. The addition of alkali metals like cesium and potassium as promoters can
significantly influence the catalyst's activity and selectivity.

Studies have shown that the addition of alkali metals to vanadium catalysts supported on
alumina increases both propane conversion and propylene selectivity in the ODHP reaction[1]
[8]. Specifically, potassium doping has been found to enhance propylene selectivity by
neutralizing surface acidic sites on the catalyst[1][8].

While direct comparative data for pure Cs3VOa4 and K3zVOas as catalysts is limited, a study on
silica-supported alkali-vanadate catalysts for propane oxidation revealed that fluxing agents like
potassium and cesium decrease the melting temperatures of the catalysts into the range of
reaction temperatures[9][10]. This melting can lead to a drop in activity but an increase in
selectivity to propylene[9][10]. This suggests that the choice between cesium and potassium
promoters can influence the operational parameters and performance of the catalyst system.

Biological Activity: Inhibition of Protein Tyrosine
Phosphatases (PTPs)

Orthovanadates are well-established inhibitors of protein tyrosine phosphatases (PTPs), a
family of enzymes that play crucial roles in cellular signaling pathways. Vanadate acts as a
phosphate analog, competitively inhibiting the active site of PTPs[2][11]. This inhibitory activity
has made vanadate compounds valuable tools in studying signal transduction and has spurred
interest in their potential as therapeutic agents, particularly in the context of diabetes and
cancer[12].

A kinetic study of vanadate inhibition on PTP1B, a key regulator of insulin signaling, determined
a Ki (inhibition constant) of 0.38 + 0.02 uM for vanadate[13][14]. While this study did not specify
the cation, it provides a benchmark for the inhibitory potency of the orthovanadate ion. Both
cesium and potassium orthovanadates are expected to exhibit similar inhibitory mechanisms
due to the shared vanadate moiety. However, differences in cell permeability and bioavailability
due to the different cations could lead to variations in their cellular effects. For instance, sodium
orthovanadate has been shown to inhibit PTP1B and exhibit insulin-mimetic effects[12].

The signaling pathway affected by orthovanadate inhibition of PTPs can be visualized as
follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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